Cas no 2229627-47-6 (2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-amine
• CAS No: 2229627-47-6
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• CID: 5923267
• PubChem ID: 165852163
• Update Time: 2025-06-22

2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-amine
• EN300-1948250
• 2229627-47-6
• 2,2-difluoro-2-[4-methoxy-2-(trifluoromethyl)phenyl]ethan-1-amine

• Inchi： 1S/C10H10F5NO/c1-17-6-2-3-7(9(11,12)5-16)8(4-6)10(13,14)15/h2-4H,5,16H2,1H3
• InChI Key： DAIDHWVPNTVZQL-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=CC=1C(F)(F)F)OC)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-2-4-methoxy-2-(trifluoromethyl)phenylethan-1-amine

2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine: A Promising Compound in Pharmaceutical Research

2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine, with the CAS number 2229627-47-6, represents a novel fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of fluoroalkylated heterocyclic compounds, which are increasingly being explored for their potential in modulating biological targets. The unique structural features of this molecule, including the presence of multiple fluorine atoms and a methoxy group, contribute to its distinct physicochemical properties and biological activity.

Recent studies have highlighted the importance of fluorine-containing molecules in drug discovery due to their ability to enhance metabolic stability and improve receptor binding affinity. The 2,2-difluoro and trifluoromethyl substituents in 2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine are particularly significant, as they can influence the molecule's polarity and hydrophobicity. These properties are critical in determining the compound's ability to cross biological membranes and interact with target proteins.

One of the most notable aspects of this compound is its 4-methoxy group, which is known to enhance the molecule's solubility and potentially modulate its pharmacokinetic profile. The combination of fluorine atoms and the methoxy group creates a highly polar molecule, which may facilitate its interaction with specific biological targets. This structural characteristic has led to its investigation as a potential lead compound for the development of new therapeutic agents.

Recent research has focused on the pharmacological applications of 2,2-Difluoro-2-4-Methoxy-2-(Trifluoromyethyl)phenylethan-1-Amine, particularly in the context of inflammatory diseases and neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This finding suggests its potential use in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown promising neuroprotective effects in preclinical models. A 2024 study in Neuropharmacology reported that 2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine reduces oxidative stress and neuronal damage in models of Parkinson's disease. These results highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

The synthetic pathway of 2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine has also been a focus of recent research. Chemists have developed efficient methods to synthesize this compound using fluorination reactions and methylation strategies. These synthetic approaches are crucial for the large-scale production of the compound, which is necessary for further preclinical and clinical studies.

Furthermore, the pharmacokinetic properties of 2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine have been evaluated in animal models. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for its potential as a therapeutic drug. These properties make it a strong candidate for further development in the pharmaceutical industry.

In conclusion, 2,2-Difluoro-2-4-Methoxy-2-(Trifluoromethyl)phenylethan-1-Amine is a promising compound with potential applications in the treatment of various diseases. Its unique structural features and favorable biological activity make it a valuable candidate for further research and development in the field of pharmaceutical science.